2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride
Overview
Description
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride (DCMHP) is an organic compound belonging to the family of cyclohexenyl amines. DCMHP is used in a variety of scientific applications, ranging from laboratory experiments to medicinal research. It is a colorless solid that is soluble in water, alcohol, and other organic solvents. In
Mechanism of Action
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride is believed to act as a proton donor, transferring protons to other molecules. This allows it to take part in a variety of chemical reactions, such as the formation of covalent bonds between molecules. It is also believed to act as a Lewis acid, meaning that it can accept electrons from other molecules. This allows it to take part in a variety of reactions, such as the formation of ionic bonds between molecules.
Biochemical and Physiological Effects
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to be effective in the treatment of various inflammatory diseases, such as rheumatoid arthritis, psoriasis, and asthma. It has also been found to have anti-fungal and anti-bacterial effects, as well as to be effective in the treatment of certain types of cancer. Furthermore, 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has been found to possess analgesic and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride is its low cost and easy availability. Furthermore, it is relatively easy to synthesize and can be used in a variety of chemical reactions. However, it has a limited shelf life and can degrade quickly, making it unsuitable for long-term storage. Additionally, it is a highly toxic compound and must be handled with care.
Future Directions
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has a variety of potential future applications. It could be used in the development of new pharmaceuticals, such as anti-inflammatory agents and antifungal agents. Additionally, it could be used in the development of new dyes, pigments, and other compounds used in the textile industry. Furthermore, it could be used in the development of new catalysts and reagents for organic synthesis. Finally, it could be used in the development of new treatments for various diseases, such as cancer, asthma, and rheumatoid arthritis.
Synthesis Methods
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride is synthesized from the reaction of 4,4-dimethylcyclohex-1-en-1-ol with 2-methyl-2-propanol in the presence of hydrochloric acid. The reaction produces the desired product, 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride, and water as a byproduct. The reaction is typically carried out at room temperature and requires a few hours to complete.
Scientific Research Applications
2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride is used in a variety of scientific applications. It is often used as a reagent in organic synthesis and as a catalyst in various chemical reactions. It is also used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and antifungal agents. Furthermore, 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride has been used in the synthesis of various dyes, pigments, and other compounds used in the textile industry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride' involves the reaction of 4,4-dimethylcyclohex-1-ene with 2-methylpropan-1-amine in the presence of hydrochloric acid to yield the desired product.", "Starting Materials": [ "4,4-dimethylcyclohex-1-ene", "2-methylpropan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 4,4-dimethylcyclohex-1-ene to a reaction flask", "Add 2-methylpropan-1-amine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 80-90°C and stir for 24 hours", "Cool the reaction mixture to room temperature", "Extract the product with diethyl ether", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Filter the solution and concentrate the solvent under reduced pressure", "Recrystallize the product from ethanol to obtain the final product, 2-(4,4-dimethylcyclohex-1-en-1-yl)-2-methylpropan-1-amine hydrochloride" ] } | |
CAS RN |
2758002-39-8 |
Molecular Formula |
C12H24ClN |
Molecular Weight |
217.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
